Cas no 574007-62-8 (tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate
• CAS No: 574007-62-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD11973747
• CID: 1023868
• PubChem ID: 52810950
• Update Time: 2025-05-23

tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,6R)-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• LogP
• tert-Butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate
• (2R,6R)-1-Boc-2,6-dimethyl-piperazine
• trans-1-Boc-2,6-dimethyl-piperazine
• (2R,6R)-1-Boc-2,6-dimethylpiperazine
• MFCD11973747
• (2R,6R)-tert-Butyl2,6-dimethylpiperazine-1-carboxylate
• DTXSID20680500
• AS-33934
• A857221
• CS-0048626
• 2216746-94-8
• RBOGBIZGALIITO-RKDXNWHRSA-N
• t-butyl (2R,6R)-2,6-dimethyl-1-piperazinecarboxylate
• Rel-tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate
• ZXA00762
• AKOS016004113
• 1-Piperazinecarboxylic acid, 2,6-diMethyl-, 1,1-diMethylethyl ester, (2R,6R)-
• DB-335947
• 574007-62-8
• SCHEMBL5127789
• trans-tert-Butyl 2,6-dimethylpiperazine-1-carboxylate
• tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate

• MDL： MFCD11973747
• Inchi： 1S/C11H22N2O2/c1-8-6-12-7-9(2)13(8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： RBOGBIZGALIITO-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C)CNC[C@H]1C)=O

Computed Properties

• Exact Mass: 214.16826
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.7±15.0 ºC (760 Torr),
• Flash Point: 123.0±20.4 ºC,
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate

tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate: A Comprehensive Overview

tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate is a compound with the CAS registry number 574007-62-8. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a piperazine ring substituted with a tert-butyl group at the 1-position and two methyl groups at the 2 and 6 positions, with the stereochemistry specified as (2R,6R). This configuration is critical for its biological activity and chemical reactivity.

The synthesis of tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis have enabled the construction of the chiral piperazine core with high enantiomeric excess. For instance, researchers have employed organocatalytic methods to achieve the stereoselective formation of the (2R,6R) configuration. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

One of the most promising applications of tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate lies in its potential as a building block for drug discovery. Piperazine derivatives are known for their ability to modulate various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. Recent studies have demonstrated that this compound exhibits selective binding to certain GPCRs, making it a valuable lead compound for developing novel therapeutics. Additionally, its carboxylate group can be further functionalized to introduce diverse substituents, expanding its versatility in drug design.

In the field of agrochemistry, tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate has shown potential as a precursor for bioactive compounds with pesticidal properties. Researchers have explored its role in inhibiting key enzymes involved in insect metabolism and plant pathogen defense mechanisms. These findings underscore its importance in sustainable agriculture practices aimed at reducing chemical inputs while maintaining crop productivity.

From a materials science perspective, this compound has been investigated for its ability to form self-assembled structures under specific conditions. Such properties are highly desirable for applications in nanotechnology and advanced materials development. For example, studies have shown that tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate can serve as a template for organizing metal ions into ordered arrays, which could be utilized in catalysis or sensor technologies.

The stereochemistry of tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate plays a pivotal role in determining its physical and chemical properties. The (2R,6R) configuration imparts specific spatial arrangements that influence solubility, stability, and reactivity. Recent computational studies have provided deeper insights into how these stereochemical features affect molecular interactions at the atomic level. Such knowledge is essential for optimizing synthetic routes and predicting biological activity.

In conclusion,tert-butyl (2R,6R)-2,6-dimethylpiperazine-1-carboxylate is a versatile compound with significant potential across multiple disciplines. Its unique structure and stereochemistry make it an attractive target for further research and development. As scientific advancements continue to unfold,new applications for this compound are likely to emerge,further solidifying its importance in modern chemistry.